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Compound of Interest

Compound Name: Tetraallylsilane

Cat. No.: B074137

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of tetraallylsilane (CAS No.
1112-66-9), a versatile organosilicon compound. This document details its chemical and
physical properties, synthesis methodologies, key reactions, and burgeoning applications in
materials science and as a precursor for bioactive molecules relevant to drug discovery and
development.

Core Properties of Tetraallylsilane

Tetraallylsilane, also known as tetra(2-propen-1-yl)silane, is a clear, colorless to light yellow
liquid.[1] Its fundamental properties are summarized in the tables below, providing a ready
reference for experimental design and safety considerations.

Physical and Chemical Properties
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Property Value Reference
CAS Number 1112-66-9 [1112]
Molecular Formula C12H20Si [2][3]
Molecular Weight 192.37 g/mol [2][3]
Density 0.831 g/mL at 25 °C [1112]
Boiling Point 90 °C at 3 mmHg [1][2]
Refractive Index (n20/D) 1.485 [1]

Flash Point 77 °C (170.6 °F) - closed cup [2]
Solubility Insoluble in water [1]
Appearance Colorless to light yellow liquid [1114]

Spectroscopic Data

Spectrum Type Key Peaks/Shifts

1H NMR Signals corresponding to the allyl protons.

Signals for the olefinic and aliphatic carbons of
13C NMR
the allyl groups.

R Spect Characteristic peaks for C=C and C-H stretching
ectrosco
P Py of the allyl groups.

Raman Spectroscopy Vibrational modes of the Si-C and C=C bonds.

Synthesis of Tetraallylsilane

The primary and most efficient method for synthesizing tetraallylsilane is through the Grignard
reaction. This one-step approach offers high yields and is suitable for industrial-scale
production.[5]

One-Step Grighard Synthesis
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This method involves the reaction of silicon tetrachloride (SiCla) with allylmagnesium bromide,
a Grignard reagent formed in situ from allyl bromide and magnesium.[5] The reaction is
typically carried out in a mixed solvent system of toluene and diethyl ether.[5] A yield of 91%
has been reported when the molar ratio of diethyl ether to allyl bromide is 4.[5]

Below is a generalized experimental workflow for this synthesis.
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Figure 1: Experimental workflow for the one-step Grignard synthesis of tetraallylsilane.
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Key Reactions and Synthetic Utility

Tetraallylsilane is a valuable precursor in organic synthesis, primarily due to the reactivity of
its allyl groups. One of its notable transformations is the iodine-promoted rearrangement, which
can be controlled to yield mono- or di-rearranged products.[6][7] This reaction is significant as it
can be employed to generate silicon-stereogenic organosilanes, which are of interest in
medicinal chemistry and materials science.[6][8]

lodine-Promoted Rearrangement

The reaction of tetraallylsilane with iodine (I2) can lead to a mono- or double rearrangement,
depending on the stoichiometry of the iodine used.[6][7] Using one equivalent of iodine results
in a high yield of the mono-rearranged product, while an excess of iodine (e.g., three
equivalents) favors the double rearrangement.[6][7]

Experimental Protocol for Mono-rearrangement:

A solution of tetraallylsilane (1.0 mmol) in dichloromethane (DCM, 10 mL) is prepared.[6]
 lodine (1.0 mmol) is added to the solution, and the mixture is stirred for 6 hours.[6]

e The solution is cooled to 0 °C.[6]

e Triethylamine (2.0 mmol) and isopropanol (1.5 mmol) are added.[6]

e The resulting mixture is stirred and allowed to warm to room temperature over 6 hours.[6]
e The reaction is quenched with water and extracted with DCM.[6]

o The combined organic extracts are dried and concentrated to yield the mono-rearranged
product.[6]

The workflow for this selective rearrangement is depicted below.
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Figure 2: Experimental workflow for the iodine-promoted mono-rearrangement of
tetraallylsilane.

Applications in Drug Development and Materials
Science

The synthetic versatility of tetraallylsilane and its derivatives makes them valuable in the
development of new materials and as building blocks in the synthesis of complex, biologically
active molecules.

Precursor for Bioactive Molecules

Allylsilanes are recognized as important intermediates in the synthesis of natural products and
other bioactive compounds.[5] The allyl groups in tetraallylsilane can be functionalized
through various organic reactions, including hydrosilylation, to introduce a wide range of
chemical moieties. This functionalization capability allows for the construction of complex
molecular architectures that are often required for biological activity.

Cross-linking Agent for Biomedical Polymers

The four allyl groups of tetraallylsilane make it an effective cross-linking agent. In polymer
chemistry, it can be used to form three-dimensional polymer networks, such as hydrogels.
These hydrogels can be designed for various biomedical applications, including controlled drug
delivery and as scaffolds for tissue engineering. The biocompatibility of the resulting silicon-
containing polymers is a key advantage in these applications.

Conceptual Application in Modulating Cellular Signaling
for Tissue Regeneration

A potential application of tetraallylsilane is in the creation of smart biomaterials that can
influence cellular signaling pathways. For instance, a hydrogel cross-linked with a
tetraallylsilane derivative could be loaded with a therapeutic agent, such as a growth factor.
The controlled release of this growth factor from the hydrogel can then stimulate specific
signaling pathways in target cells, promoting tissue regeneration. The diagram below illustrates
this conceptual signaling pathway.
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Figure 3: Conceptual signaling pathway influenced by a tetraallylsilane-based drug delivery

system.

Safety and Handling

Tetraallylsilane is a combustible liquid and should be handled with appropriate safety
precautions.[2][9] It is recommended to work in a well-ventilated area and to wear personal

protective equipment, including eye protection and gloves.[2][9] Store in a cool, dry place away

from sources of ignition.[9] For detailed safety information, refer to the Safety Data Sheet
(SDS).[9][10]
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Conclusion

Tetraallylsilane is a versatile and valuable chemical compound with established and emerging
applications. Its straightforward synthesis, coupled with the reactivity of its four allyl groups,
makes it an important building block in organic synthesis and polymer chemistry. For
researchers and professionals in drug development and materials science, tetraallylsilane
offers a platform for the creation of novel bioactive molecules and advanced functional
materials with significant potential in biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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